Cas no 698986-56-0 ((2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(1-chloro-3,4-dihydronaphthalen-2-yl)prop-2-enenitrile)

• Product Name: (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(1-chloro-3,4-dihydronaphthalen-2-yl)prop-2-enenitrile
• CAS No: 698986-56-0
• MF: C₂₀H₁₄ClN₃
• MW: 331.798263072968
• CID: 5419182
• Update Time: 2025-07-09

(2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(1-chloro-3,4-dihydronaphthalen-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(1H-benzimidazol-2-yl)-3-(1-chloro-3,4-dihydronaphthalen-2-yl)prop-2-enenitrile
• 2-(1H-Benzoimidazol-2-yl)-3-(1-chloro-3,4-dihydro-naphthalen-2-yl)-acrylonitrile
• 1H-Benzimidazole-2-acetonitrile, α-[(1-chloro-3,4-dihydro-2-naphthalenyl)methylene]-
• (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(1-chloro-3,4-dihydronaphthalen-2-yl)prop-2-enenitrile

• Inchi： 1S/C20H14ClN3/c21-19-14(10-9-13-5-1-2-6-16(13)19)11-15(12-22)20-23-17-7-3-4-8-18(17)24-20/h1-8,11H,9-10H2,(H,23,24)
• InChI Key： BTMBASMHEJAQSQ-UHFFFAOYSA-N
• SMILES： C(C1=NC2=CC=CC=C2N1)(C#N)=CC1CCC2=CC=CC=C2C=1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(1-chloro-3,4-dihydronaphthalen-2-yl)prop-2-enenitrile

Comprehensive Analysis of (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(1-chloro-3,4-dihydronaphthalen-2-yl)prop-2-enenitrile (CAS No. 698986-56-0)

The compound (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(1-chloro-3,4-dihydronaphthalen-2-yl)prop-2-enenitrile, with CAS No. 698986-56-0, is a structurally intricate molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique combination of a benzodiazole moiety and a chlorinated dihydronaphthalene backbone makes it a promising candidate for various applications, including organic electronics and pharmaceutical research. Researchers are particularly interested in its π-conjugated system, which contributes to its potential use in optoelectronic devices.

In recent years, the demand for advanced organic semiconductors has surged, driven by the growing interest in flexible electronics and sustainable energy solutions. The (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(1-chloro-3,4-dihydronaphthalen-2-yl)prop-2-enenitrile compound exhibits excellent charge transport properties, making it a subject of intense study. Its electrochemical stability and tunable electronic properties align well with the current trends in green chemistry and renewable energy technologies.

From a pharmaceutical perspective, the presence of the benzodiazole group in CAS No. 698986-56-0 suggests potential bioactivity. This scaffold is commonly found in compounds with antimicrobial, antiviral, and anti-inflammatory properties. Researchers are exploring its derivatives for their ability to interact with biological targets, such as enzymes and receptors, which could lead to the development of novel therapeutics. The chlorinated dihydronaphthalene segment further enhances its lipophilicity, potentially improving its drug-like properties and bioavailability.

The synthesis of (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(1-chloro-3,4-dihydronaphthalen-2-yl)prop-2-enenitrile involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic routes is a key focus for chemists aiming to improve yield and purity. Recent advancements in catalytic methods and green solvents have made the production of such compounds more efficient and environmentally friendly, addressing the global push toward sustainable chemistry.

In the realm of material science, the compound's photophysical properties are of particular interest. Its ability to absorb and emit light in specific wavelengths makes it a candidate for use in organic light-emitting diodes (OLEDs) and solar cells. The integration of CAS No. 698986-56-0 into thin-film devices could pave the way for next-generation displays and energy-harvesting technologies. This aligns with the increasing consumer demand for energy-efficient and eco-friendly electronic devices.

Despite its promising attributes, challenges remain in the large-scale application of (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(1-chloro-3,4-dihydronaphthalen-2-yl)prop-2-enenitrile. Issues such as solubility, stability under ambient conditions, and cost-effective synthesis need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, CAS No. 698986-56-0 represents a fascinating intersection of chemistry, biology, and materials science. Its versatile applications in drug discovery, organic electronics, and sustainable technologies make it a compound worth watching. As research progresses, we can expect to see more innovative uses for this molecule, contributing to advancements in science and technology.